Nipastat

Specification

• CAS No.: 12765-62-7
• Molecular Formula: C19H19NO4
• Molecular Weight: 0

Introduction

Chemical Composition and Properties

Nipastat, manufactured by Clariant, a global specialty chemicals company, consists of a specific mixture of paraben compounds (parahydroxybenzoates). This carefully formulated blend contains five primary parabens in precise proportions to optimize antimicrobial efficacy.

Composition Profile

The standard composition of Nipastat includes the following paraben compounds:

Component	Percentage
Methylparaben	50-60%
Ethylparaben	13-18%
Propylparaben	6-9%
Butylparaben	12-17%
Isobutylparaben	6-9%

This specific ratio of parabens is designed to provide optimal preservation capabilities against a broad spectrum of microorganisms while maintaining compatibility with various formulation types.

Physical and Chemical Properties

Nipastat exists as a white powder at room temperature and possesses several key physical and chemical characteristics that make it suitable for cosmetic and pharmaceutical applications:

Property	Characteristic
Appearance	White powder
Active substance content	Approximately 100%
Solubility	Water-soluble
pH stability range	4-8
INCI Name	Methylparaben, Ethylparaben, Propylparaben, Isobutylparaben

The product demonstrates significant stability across a moderately wide pH range (4-8), making it versatile for various formulation environments. This stability contributes to its efficacy in different product matrices while maintaining preservation capabilities.

Identification Parameters

For regulatory and quality control purposes, Nipastat can be identified through various analytical parameters, including its component CAS numbers and chemical identifiers.

CAS Numbers and Chemical Identities

Each constituent paraben in Nipastat has a unique Chemical Abstracts Service (CAS) registry number:

Component	CAS Number
Methylparaben	99-76-3
Butylparaben	94-26-8
Ethylparaben	120-47-8
Propylparaben	94-13-3
Isobutylparaben	4247-02-3

These identification parameters are essential for regulatory compliance, safety assessments, and quality control processes in manufacturing environments.

Mechanism of Action

Antimicrobial Properties

Nipastat functions primarily as a preservative by preventing the growth and proliferation of microorganisms, including bacteria, mold, and yeast that could potentially contaminate and degrade cosmetic and personal care products.

The antimicrobial action of parabens generally involves disruption of membrane transport processes and inhibition of cellular metabolic pathways essential for microbial growth. This mechanism allows Nipastat to provide broad-spectrum protection against various potential contaminants that could compromise product integrity and consumer safety.

Efficacy Parameters

The recommended concentration of Nipastat in finished products typically ranges from 0.05% to 0.3% by weight, depending on the specific formulation requirements and the anticipated microbial challenge. This relatively low effective concentration makes it an economical preservation option while minimizing potential sensitization risks.

Applications and Uses

Personal Care and Cosmetic Applications

Nipastat finds extensive application across numerous personal care and cosmetic product categories. Its versatility and effectiveness have made it a popular choice for formulators seeking reliable preservation systems.

The major application categories include:

Product Category	Examples
Skin Care	Facial care products, body lotions, cleansers, baby care
Hair Care	Shampoos, conditioners, styling products
Cleansing Products	Shower gels, liquid soaps, syndet bars
Cosmetics	Decorative cosmetics, make-up products
Sun Care	Sun protection, after-sun products, self-tanning formulations
Personal Hygiene	Wet wipes, antiperspirants, deodorants

Pharmaceutical Applications

Beyond cosmetics, Nipastat serves as a preservative in various pharmaceutical formulations, particularly in external preparations such as:

• Pharmaceutical creams

• Medicinal lotions

• Therapeutic ointments

This crossover between cosmetic and pharmaceutical applications highlights the versatility and reliability of this preservative blend.

Regulatory Status

Region	Approval Status
European Union	Approved
United States	Approved
Japan	Approved
Other regions	Varies by country

Formulation Considerations

Compatibility Factors

When incorporating Nipastat into formulations, several factors must be considered to ensure optimal performance:

• pH range: Functions optimally within pH 4-8

• Solubility: While water-soluble, dissolution may require heating or specific processing methods

• Ingredient interactions: Potential compatibility issues with certain surfactants or complex formulation systems

Technical Advantages

Nipastat offers several technical advantages that contribute to its widespread use in the personal care industry:

• Water-solubility facilitates incorporation into aqueous systems

• Balanced performance across various microbial challenges

• Established safety profile with extensive usage history

• Good performance specifically against fungi

• Compatibility with a wide range of formulation types

These advantages make Nipastat a practical choice for formulators seeking reliable preservation systems across diverse product categories.